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Compound of Interest

Compound Name: 2-(3-Methoxypropyl)piperidine

CAS No.: 915922-77-9

Cat. No.: B1622156

Get Quote

Executive Summary
The 2-(3-Methoxypropyl)piperidine scaffold represents a high-value "privileged structure" in

modern drug design. Structurally, it combines a basic secondary amine (pKa ~11) with a

flexible, ether-terminated lipophilic chain. This specific architecture mimics the pharmacophoric

features of numerous bioactive alkaloids and synthetic ligands, particularly those targeting

Sigma-1 receptors (

1R), Muscarinic Acetylcholine receptors (mAChR), and Voltage-gated Ion Channels.

This Application Note provides a technical roadmap for utilizing this scaffold. It moves beyond

simple characterization to offer actionable protocols for library generation, metabolic stability

assessment, and structure-activity relationship (SAR) optimization.
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Before initiating wet-lab protocols, it is critical to understand the physicochemical baseline of

the core scaffold. The 2-substitution pattern introduces chirality, creating a stereogenic center

that dictates the spatial orientation of the methoxypropyl tail relative to the nitrogen lone pair.

Table 1: Physicochemical Profile (Core Scaffold)
Property Value (Predicted) Relevance to Drug Design

Molecular Weight 157.26 g/mol

Low MW allows significant

"growth" room for fragment-

based design.

cLogP ~1.8 - 2.1
Moderate lipophilicity; good

CNS penetration potential.

TPSA ~21 Å²

Low polar surface area;

indicates high blood-brain

barrier (BBB) permeability.

pKa (Conj. Acid) ~10.8 - 11.2

Highly basic. Will exist as a

cation at physiological pH

(7.4).

H-Bond Donors 1 (NH)

The secondary amine is the

primary vector for

derivatization.

H-Bond Acceptors 2 (N, O)

The ether oxygen acts as a

distal anchor point in binding

pockets.

Rotatable Bonds 4

High flexibility in the propyl

chain allows "induced fit"

binding.

Design Philosophy: The "Anchor and Tail" Model
The utility of 2-(3-Methoxypropyl)piperidine lies in its dual-domain functionality. When

designing a library around this scaffold, treat it as two distinct vectors:
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The Anchor (Nitrogen): This is the primary exit vector. Derivatization here (Amides,

Sulfonamides, Benzyl groups) drives potency and selectivity.

The Tail (Methoxypropyl): This acts as a "feeler" probe. The ether oxygen can engage in

hydrogen bonding with serine/threonine residues deep in a hydrophobic pocket, while the

propyl chain provides van der Waals contacts.

Visualization: Scaffold Logic & Synthetic Divergence
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Figure 1: Strategic deconstruction of the scaffold. The Nitrogen vector is used to tune global

properties and potency, while the Methoxypropyl tail provides specific anchoring interactions.

Experimental Protocols
Protocol A: Parallel Library Synthesis (N-Derivatization)
Objective: To rapidly generate a library of N-substituted analogs to probe the "Anchor" region.

Scope: Reductive Amination (preferred for maintaining basicity) and Amide Coupling.

Materials:

Scaffold: 2-(3-Methoxypropyl)piperidine (HCl salt or free base).

Aldehyde set (diverse aromatics/heterocycles).

Reducing Agent: Sodium triacetoxyborohydride (STAB).
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Solvent: 1,2-Dichloroethane (DCE) or DCM.

Step-by-Step Methodology:

Preparation: Dissolve 2-(3-Methoxypropyl)piperidine (1.0 equiv) in DCE (0.1 M

concentration).

Activation: Add the specific Aldehyde (1.1 equiv). If using the HCl salt of the scaffold, add

TEA (1.0 equiv) to free-base in situ.

Imine Formation: Stir at Room Temperature (RT) for 30–60 minutes. Note: Monitoring this

step is crucial; ensure the solution remains clear.

Reduction: Add STAB (1.5 equiv) in one portion.

Reaction: Stir at RT for 12–16 hours.

Quench & Workup: Quench with sat. NaHCO₃. Extract with DCM (3x).

Purification: The secondary amine product is often basic. Use SCX-2 (Strong Cation

Exchange) cartridges for rapid parallel purification.

Load crude reaction mixture.

Wash with MeOH (removes non-basic impurities).

Elute with 2M NH₃ in MeOH.

Validation: LC-MS verification of purity >95%.

Protocol B: Metabolic Stability Assessment (Microsomal
Stability)
Critical Warning: The methoxy group on the propyl chain is a potential site for O-dealkylation by

Cytochrome P450 enzymes (specifically CYP2D6 or CYP3A4). This transformation yields the

primary alcohol, significantly altering LogP and binding affinity.

Objective: Determine the intrinsic clearance (
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) and identify if the methoxy tail is a "soft spot."

Methodology:

Incubation System: Pooled Human Liver Microsomes (HLM) at 0.5 mg/mL protein

concentration.[1]

Substrate: Test compound at 1 µM (low concentration to ensure first-order kinetics).

Cofactor: NADPH regenerating system (or 1 mM NADPH).

Timepoints: 0, 5, 15, 30, 45, 60 minutes at 37°C.

Analysis:

Quench aliquots with ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

Centrifuge (4000 rpm, 20 min).

Analyze supernatant via LC-MS/MS (MRM mode).

Data Interpretation:

Plot ln(% Remaining) vs. Time.

Calculate

and

.

Metabolite ID: Specifically look for the loss of -CH₃ (M-14 mass shift). If >50% conversion

to the alcohol is observed in 30 mins, the scaffold requires optimization (e.g., replacing -

OMe with -OCF₃ or a cyclic ether).

Case Study: Targeting the Sigma-1 Receptor ( 1R)[2]
[3]
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The Sigma-1 receptor is a chaperone protein located at the Mitochondria-Associated ER

Membrane (MAM). It is a prime target for neurodegenerative diseases and neuropathic pain.[2]

Why this scaffold works: The "Glennon Pharmacophore" for

1R ligands requires:

A basic amine (protonated at pH 7.4).

Two hydrophobic regions flanking the amine.

A specific distance between the amine and the hydrophobic bulk.[2]

The 2-(3-Methoxypropyl)piperidine scaffold perfectly fits the "Amine + Secondary

Hydrophobic Region" requirement.

Optimization Strategy:

Step 1: Use Protocol A to attach a bulky hydrophobic group (e.g., 4-fluorobenzyl or

naphthalene) to the Nitrogen. This satisfies the "Primary Hydrophobic Region" of the

pharmacophore.

Step 2: The 3-methoxypropyl tail sits in the "Secondary Binding Pocket."

Step 3 (Refinement): If selectivity against Sigma-2 (

2R) is low, rigidify the propyl linker (e.g., introduce an alkene) or increase the bulk of the
methoxy group (e.g., isopropoxy).

Visualization: Sigma-1 Receptor Pharmacophore
Mapping
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Figure 2: Mapping the 2-(3-Methoxypropyl)piperidine scaffold onto the Sigma-1 Receptor

binding site. The basic nitrogen forms a critical salt bridge with Asp126.

References
Vertex Pharmaceuticals/NIH. (2025). Piperidine-containing drugs and recently studied

analogs - biological activity and synthetic access.[3] PubMed. Link

BenchChem. (2025).[1][4] The Piperidine Scaffold: A Cornerstone of Modern Medicinal

Chemistry. BenchChem Technical Guides. Link

MDPI. (2024). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal

Chemistry. Molecules. Link

University of Siena. (2024). Development of selective sigma-1 receptor ligands with

antiallodynic activity: A focus on piperidine scaffolds. European Journal of Medicinal

Chemistry. Link

RSC Publishing. (2021). Discovery and computational studies of piperidine-based

compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry. Link

Thieme Connect. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Synthesis

Reviews. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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